Cas no 96611-09-5 (5-Oxo-4,5-dihydro-1H-pyrazole-3-sulfonic acid)

• Product Name: 5-Oxo-4,5-dihydro-1H-pyrazole-3-sulfonic acid
• CAS No: 96611-09-5
• MF: C₃H₄N₂O₄S
• MW: 164.139859199524
• CID: 2820023
• PubChem ID: 71331542
• Update Time: 2025-04-21

5-Oxo-4,5-dihydro-1H-pyrazole-3-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 5-Oxo-4,5-dihydro-1H-pyrazole-3-sulfonic acid
• 96611-09-5
• DTXSID60760118

• Inchi： 1S/C3H4N2O4S/c6-2-1-3(5-4-2)10(7,8)9/h1H2,(H,4,6)(H,7,8,9)
• InChI Key： LDIAJHRYAYPFFE-UHFFFAOYSA-N
• SMILES： S(C1CC(NN=1)=O)(=O)(=O)O

Computed Properties

• Exact Mass: 163.98917779Da
• Monoisotopic Mass: 163.98917779Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 104Ų